1,3-Dichloro-5,5-dimethylhydantoin
1,3-Dichloro-5,5-dimethylhydantoin
1,3-dichloro-5,5-dimethylhydantoin is a white powder with a weak chlorine odor. Conflagrates at 414°F (turns brown). Chlorine gas evolves at temperatures > 410°F. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
118-52-5
VCID:
VC0105842
InChI:
InChI=1S/C5H6Cl2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3
SMILES:
CC1(C(=O)N(C(=O)N1Cl)Cl)C
Molecular Formula:
C5H6Cl2N2O2
Molecular Weight:
197.02 g/mol
1,3-Dichloro-5,5-dimethylhydantoin
CAS No.: 118-52-5
Reference Standards
VCID: VC0105842
Molecular Formula: C5H6Cl2N2O2
Molecular Weight: 197.02 g/mol
| CAS No. | 118-52-5 |
|---|---|
| Product Name | 1,3-Dichloro-5,5-dimethylhydantoin |
| Molecular Formula | C5H6Cl2N2O2 |
| Molecular Weight | 197.02 g/mol |
| IUPAC Name | 1,3-dichloro-5,5-dimethylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C5H6Cl2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3 |
| Standard InChIKey | KEQGZUUPPQEDPF-UHFFFAOYSA-N |
| SMILES | CC1(C(=O)N(C(=O)N1Cl)Cl)C |
| Canonical SMILES | CC1(C(=O)N(C(=O)N1Cl)Cl)C |
| Boiling Point | Sublimes at 212° F (NTP, 1992) 212° (sublimes) |
| Colorform | Four-sided, pointed prisms from chloroform White powde |
| Density | 1.5 at 68 °F (NTP, 1992) 1.5 at 20 °C/20 °C 1.5 |
| Flash Point | 346 °F (NIOSH, 2016) 346°F |
| Melting Point | 270 °F (NTP, 1992) 132.0 °C 132 °C 270°F |
| Physical Description | 1,3-dichloro-5,5-dimethylhydantoin is a white powder with a weak chlorine odor. Conflagrates at 414°F (turns brown). Chlorine gas evolves at temperatures > 410°F. (NTP, 1992) DryPowder White powder with a chlorine-like odor. |
| Description | 1,3-dichloro-5,5-dimethylhydantoin is a white powder with a weak chlorine odor. Conflagrates at 414°F (turns brown). Chlorine gas evolves at temperatures > 410°F. (NTP, 1992) |
| Shelf Life | The dry crystals [combined available chlorine 77.6% (theory)] may be stored without much loss of available chlorine. After 14 weeks at 60 °C the loss was 1.5% Cl compared with a loss of 37.5% suffered by 70% calcium hypochlorite. |
| Solubility | Reaction (NTP, 1992) 0.00 M Solubility (at 25 °C): 12.5% in carbon tetrachloride, 14% in chloroform, 30% in methylene chloride, 32.0% in ethylene dichloride, 17% in sym-tetrachlorethane, 9.2% in benzene In water, 0.5 g/L at 20 °C; 1.3 g/L at 40 °C. 0.2% |
| Synonyms | 1,3-Dichloro-5,5-dimethyl-2,4-imidazolidinedione; DCDMH; Dactin; Daktin; Dantochlor RW; Dantoin; Dichlorantin; Dichlorodimethylhydantoin; Halane; Hydan; Hydan (antiseptic); N,N’-Dichloro-5,5-dimethylhydantoin; N,N’-Dichlorodimethylhydantoin; NSC 3330 |
| Vapor Density | 6.8 (NTP, 1992) (Relative to Air) 6.8 |
| Vapor Pressure | 2.4X10-5 mm Hg at 25 °C (est) |
| PubChem Compound | 8360 |
| Last Modified | Nov 11 2021 |
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